Cas no 2171695-76-2 (3-(4-bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4-bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171695-76-2
• MF: C₂₅H₁₉BrCl₂N₂O₅
• MW: 578.238764047623
• CID: 6289377
• PubChem ID: 165810016
• Update Time: 2025-05-19

3-(4-bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171695-76-2
• EN300-1497729
• 3-[(4-bromo-2,3-dichlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H19BrCl2N2O5/c26-18-9-10-19(23(28)22(18)27)29-24(33)20(11-21(31)32)30-25(34)35-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17,20H,11-12H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： MYSPFLKRDYJVIS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1Cl)Cl)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 575.98544g/mol
• Monoisotopic Mass: 575.98544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(4-bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(4-Bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

3-(4-Bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171695-76-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 4-bromo-2,3-dichlorophenyl substituent and a (9H-fluoren-9-yl)methoxycarbonyl protecting group. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study in the development of novel drugs.

The 4-bromo-2,3-dichlorophenyl substituent is a key feature of this compound, providing it with a high degree of halogenation. The presence of bromine and chlorine atoms can significantly influence the compound's physical and chemical properties, such as solubility, stability, and reactivity. These properties are crucial in determining the compound's suitability for various pharmaceutical applications. Recent studies have shown that compounds with similar halogenated aromatic rings exhibit enhanced binding affinities to specific protein targets, making them promising candidates for drug discovery.

The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group is another critical component of this compound. Fmoc is widely used in peptide synthesis to protect the amino group during the synthesis process. This protecting group is easily removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and amino acids. The use of Fmoc in this compound suggests that it may be part of a larger synthetic strategy aimed at producing bioactive peptides or other complex molecules.

In terms of its chemical structure, 3-(4-bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a derivative of propanoic acid. The presence of the carbamoyl group at the C3 position adds to its functional versatility. Carbamoyl groups are known to participate in various biological processes, including protein modification and enzyme inhibition. This functional group can also enhance the compound's solubility and bioavailability, which are essential factors in drug design.

The potential therapeutic applications of this compound are diverse and promising. Recent research has focused on its use as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that compounds with similar structures can effectively inhibit kinases, which are key enzymes in many signaling pathways associated with cancer and other diseases. Additionally, the compound's halogenated aromatic ring may contribute to its ability to cross cell membranes, enhancing its cellular uptake and efficacy.

In the context of drug development, the synthesis and characterization of 3-(4-bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are critical steps in understanding its potential as a therapeutic agent. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structure and purity. These techniques provide detailed insights into the compound's molecular conformation and help identify any impurities that may affect its biological activity.

Clinical trials are an essential part of evaluating the safety and efficacy of new drugs. While specific clinical data on this compound may not yet be available, preclinical studies have shown promising results. In vitro assays have demonstrated that this compound exhibits potent activity against target enzymes with minimal cytotoxicity to normal cells. These findings suggest that it has a favorable therapeutic index, which is crucial for drug development.

In conclusion, 3-(4-bromo-2,3-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171695-76-2) is a complex organic molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the 4-bromo-2,3-dichlorophenyl substituent and the (9H-fluoren-9-yl)methoxycarbonyl protecting group, make it a valuable candidate for further investigation. Ongoing research into its biological activity and therapeutic applications will likely yield important insights into its potential as a novel drug candidate.